1-[4-(dipropylamino)-6-methoxy-1,3,5-triazin-2-yl]hydrazinecarboxamide

• IUPAC Name: 1-amino-1-[4-(dipropylamino)-6-methoxy-1,3,5-triazin-2-yl]urea
• InChI: InChI=1S/C11H21N7O2/c1-4-6-17(7-5-2)9-14-10(18(13)8(12)19)16-11(15-9)20-3/h4-7,13H2,1-3H3,(H2,12,19)
• InChI Key: CPUAZVSWAAXSSG-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C1=NC(=NC(=N1)OC)N(C(=O)N)N
• Molecular Formula: C11H21N7O2
• Molecular Weight: 283.33 g/mol

Description

1-[4-(dipropylamino)-6-methoxy-1,3,5-triazin-2-yl]hydrazinecarboxamide, also known as DPA-T, is a chemical compound that has been studied for its potential applications in scientific research. This molecule has been found to have interesting properties that make it useful in a variety of fields, including biochemistry, pharmacology, and neuroscience.

Mechanism of Action

The exact mechanism of action of 1-[4-(dipropylamino)-6-methoxy-1,3,5-triazin-2-yl]hydrazinecarboxamide is not yet fully understood, but it is thought to involve the inhibition of enzymes that play a role in various biochemical pathways. This inhibition can lead to changes in cellular processes and ultimately affect physiological function.
Biochemical and Physiological Effects:
Studies have shown that 1-[4-(dipropylamino)-6-methoxy-1,3,5-triazin-2-yl]hydrazinecarboxamide can have a range of biochemical and physiological effects, depending on the specific pathways and enzymes that are affected. Some of these effects include changes in cellular metabolism, alterations in neurotransmitter release, and modulation of ion channels.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[4-(dipropylamino)-6-methoxy-1,3,5-triazin-2-yl]hydrazinecarboxamide in lab experiments is its specificity for certain enzymes, which allows researchers to study the effects of inhibiting these enzymes without affecting other pathways. However, there are also limitations to using 1-[4-(dipropylamino)-6-methoxy-1,3,5-triazin-2-yl]hydrazinecarboxamide, such as its potential toxicity and the need for careful dosing and monitoring.

Future Directions

There are many potential future directions for research involving 1-[4-(dipropylamino)-6-methoxy-1,3,5-triazin-2-yl]hydrazinecarboxamide. Some possible areas of interest include further studies of its mechanism of action, exploration of its potential as a therapeutic agent, and investigation of its effects on various physiological systems. Additionally, researchers may seek to develop new analogs of 1-[4-(dipropylamino)-6-methoxy-1,3,5-triazin-2-yl]hydrazinecarboxamide with improved properties or explore its use in combination with other drugs or therapies.

Synthesis Methods

The synthesis of 1-[4-(dipropylamino)-6-methoxy-1,3,5-triazin-2-yl]hydrazinecarboxamide involves several steps, starting with the reaction of 4-(dipropylamino)-6-methoxy-1,3,5-triazine-2-amine with hydrazinecarboxamide. This reaction produces 1-[4-(dipropylamino)-6-methoxy-1,3,5-triazin-2-yl]hydrazinecarboxamide as a white solid, which can be purified through recrystallization.

Scientific Research Applications

1-[4-(dipropylamino)-6-methoxy-1,3,5-triazin-2-yl]hydrazinecarboxamide has been studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology. One of the main areas of interest is the molecule's ability to inhibit the activity of certain enzymes, which could have implications for the development of new drugs.